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Compound of Interest

Compound Name: RN-1734

Cat. No.: B1679415

An In-depth Examination of the Selective TRPV4 Antagonist in Exploratory Studies

For researchers and scientists engaged in drug development and cellular signaling pathway
analysis, the selective Transient Receptor Potential Vanilloid 4 (TRPV4) antagonist, RN-1734,
presents a valuable tool for investigating a range of physiological and pathological processes.
This technical guide provides a comprehensive overview of RN-1734, including its
pharmacological data, detailed experimental protocols from key studies, and visualizations of
its mechanistic action.

Core Quantitative Data

RN-1734 is a potent and selective inhibitor of the TRPV4 ion channel, a non-selective calcium-
permeable cation channel involved in a variety of cellular functions. The following tables
summarize the key quantitative data for RN-1734.

Parameter Species Value Reference
IC50 Human (hTRPV4) 2.3 uM [1][2]
IC50 Rat (rTRPV4) 3.2 uM [1][2]
IC50 Mouse (NTRPV4) 59 uM [11[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1679415?utm_src=pdf-interest
https://www.benchchem.com/product/b1679415?utm_src=pdf-body
https://www.benchchem.com/product/b1679415?utm_src=pdf-body
https://www.benchchem.com/product/b1679415?utm_src=pdf-body
https://www.benchchem.com/product/b1679415?utm_src=pdf-body
https://www.selleckchem.com/products/rn-1734.html
https://www.rndsystems.com/products/rn-1734_3746
https://www.selleckchem.com/products/rn-1734.html
https://www.rndsystems.com/products/rn-1734_3746
https://www.selleckchem.com/products/rn-1734.html
https://www.rndsystems.com/products/rn-1734_3746
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

TRP Channel Selectivity IC50 Value Reference
TRPV4 2.3uM [2]

TRPV3 >30 uM [2]

TRPMS8 >30 pM [2]

TRPV1 >100 puM [2]
Physicochemical Properties Value Reference
Molecular Weight 353.31 g/mol [11[2]
Formula C14H22CI2N202S [2]
Solubility in DMSO Up to 100 mM [2]
Solubility in Ethanol Up to 50 mM [2]

Storage Temperature +4°C [2]

Signaling Pathways Modulated by RN-1734

RN-1734, by inhibiting TRPV4, has been shown to impact downstream signaling cascades,

primarily in inflammatory and neurodegenerative models.

One of the key pathways affected is the NF-kB signaling pathway. In microglial cells, activation

of TRPV4 can lead to an influx of calcium, which subsequently triggers the phosphorylation of

NF-kB p65.[3][4] This leads to the production and release of pro-inflammatory cytokines such
as TNF-a and IL-13.[1][3] RN-1734 blocks this initial calcium influx, thereby suppressing NF-kB
activation and subsequent cytokine production.[3][4]
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RN-1734 Regulation of the NF-kB Pathway
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Workflow for In Vitro Microglial Activation Assay
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Logical Flow of Cuprizone Demyelination Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Probing Cellular Mechanisms with RN-1734: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679415#exploratory-studies-using-rn-1734]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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